Cas no 62639-21-8 (4-Hydroxy-N-(2-methylphenyl)benzamide)

• Product Name: 4-Hydroxy-N-(2-methylphenyl)benzamide
• CAS No: 62639-21-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD01017305
• CID: 436944
• PubChem ID: 329819079
• Update Time: 2025-05-23

4-Hydroxy-N-(2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-hydroxy-N-(2-methylphenyl)-
• 4-hydroxy-N-(2-methylphenyl)benzamide
• MFCD01017305
• Oprea1_515103
• 62639-21-8
• 4-Hydroxy-N-(2-methylphenyl)benzamide, AldrichCPR
• AKOS000211942
• SCHEMBL6859613
• 4-hydroxy-2'-methylbenzanilide
• LNWPULCBCPNIJU-UHFFFAOYSA-N
• SBB015760
• Oprea1_348302
• DTXSID10352380
• 4-Hydroxy-N-(2-methylphenyl)benzamide

• MDL： MFCD01017305
• Inchi： 1S/C14H13NO2/c1-10-4-2-3-5-13(10)15-14(17)11-6-8-12(16)9-7-11/h2-9,16H,1H3,(H,15,17)
• InChI Key： LNWPULCBCPNIJU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 324.8±35.0 °C at 760 mmHg
• Flash Point: 150.2±25.9 °C
• PSA: 49.33
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Hydroxy-N-(2-methylphenyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Hydroxy-N-(2-methylphenyl)benzamide

4-Hydroxy-N-(2-methylphenyl)benzamide (CAS No: 62639-21-8)

4-Hydroxy-N-(2-methylphenyl)benzamide is a chemical compound with the CAS registry number 62639-21-8. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid, and it features a hydroxyl group (-OH) at the para position of the benzene ring and an N-substituent with a 2-methylphenyl group. The structure of this compound can be represented as follows: a benzene ring with a hydroxyl group at position 4 and an amide group (-N-C(O)-) attached to another benzene ring that has a methyl group at position 2.

The synthesis of 4-Hydroxy-N-(2-methylphenyl)benzamide typically involves the reaction of 4-hydroxybenzoic acid with 2-methylphenylamine in the presence of an activating agent such as thionyl chloride or phosphorus pentoxide to form the corresponding acid chloride intermediate, followed by amide bond formation. This compound is often used as an intermediate in organic synthesis, particularly in the development of pharmaceutical agents, due to its versatile functional groups that can undergo further modifications to yield biologically active molecules.

Recent studies have highlighted the potential of 4-Hydroxy-N-(2-methylphenyl)benzamide in various applications, including its role as a ligand in metalloenzyme inhibition and its use in the construction of bioactive materials. For instance, researchers have explored its ability to coordinate with metal ions such as copper(II) and zinc(II), which has implications for its use in designing drugs targeting metalloenzymes involved in neurodegenerative diseases like Alzheimer's.

In addition to its role in drug discovery, 4-Hydroxy-N-(2-methylphenyl)benzamide has also been investigated for its potential in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymeric materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymer networks to enhance their stability and functionality.

The pharmacological properties of 4-Hydroxy-N-(2-methylphenyl)benzamide have been extensively studied, particularly its anti-inflammatory and antioxidant activities. Experimental data from in vitro assays suggest that this compound exhibits significant radical scavenging activity, which could be harnessed for developing natural products-based therapies for oxidative stress-related disorders.

Furthermore, computational studies using molecular docking techniques have revealed that 4-Hydroxy-N-(2-methylphenyl)benzamide can interact with key residues in protein targets associated with inflammatory pathways, indicating its potential as a lead molecule for anti-inflammatory drug development.

In terms of environmental applications, recent research has focused on the degradation pathways of 4-Hydroxy-N-(2-methylphenyl)benzamide under various conditions, including microbial degradation and photochemical oxidation. Understanding these processes is crucial for assessing the environmental fate of this compound and ensuring its safe use in industrial applications.

In conclusion, 4-Hydroxy-N-(2-methylphenyl)benzamide (CAS No: 62639-21-8) is a versatile compound with promising applications across multiple disciplines, from pharmaceuticals to materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development into innovative solutions for healthcare and industrial challenges.